Acronine Acronine Acronycine is a yellow powder. (NTP, 1992)
Acronycine is an alkaloid antineoplastic agent isolated from Acronychia baueri. It has a role as an antineoplastic agent and a metabolite. It is a member of acridone derivatives and an alkaloid.
Acronine is a natural product found in Sarcomelicope argyrophylla, Swinglea glutinosa, and Sarcomelicope simplicifolia with data available.
Acronine is a natural alkaloid with an acridine structure isolated from the bark of the plant Acronychia baueri (Australian scrub ash) with antineoplastic properties. Acronycine appears to alkylate DNA and interfere with DNA replication. (NCI04)
A pyrano-acridone alkaloid found in RUTACEAE plants.
Brand Name: Vulcanchem
CAS No.: 7008-42-6
VCID: VC21191929
InChI: InChI=1S/C20H19NO3/c1-20(2)10-9-13-15(24-20)11-16(23-4)17-18(13)21(3)14-8-6-5-7-12(14)19(17)22/h5-11H,1-4H3
SMILES: CC1(C=CC2=C3C(=C(C=C2O1)OC)C(=O)C4=CC=CC=C4N3C)C
Molecular Formula: C20H19NO3
Molecular Weight: 321.4 g/mol

Acronine

CAS No.: 7008-42-6

Cat. No.: VC21191929

Molecular Formula: C20H19NO3

Molecular Weight: 321.4 g/mol

* For research use only. Not for human or veterinary use.

Acronine - 7008-42-6

Specification

Description Acronycine is a yellow powder. (NTP, 1992)
Acronycine is an alkaloid antineoplastic agent isolated from Acronychia baueri. It has a role as an antineoplastic agent and a metabolite. It is a member of acridone derivatives and an alkaloid.
Acronine is a natural product found in Sarcomelicope argyrophylla, Swinglea glutinosa, and Sarcomelicope simplicifolia with data available.
Acronine is a natural alkaloid with an acridine structure isolated from the bark of the plant Acronychia baueri (Australian scrub ash) with antineoplastic properties. Acronycine appears to alkylate DNA and interfere with DNA replication. (NCI04)
A pyrano-acridone alkaloid found in RUTACEAE plants.
CAS No. 7008-42-6
Molecular Formula C20H19NO3
Molecular Weight 321.4 g/mol
IUPAC Name 6-methoxy-3,3,12-trimethylpyrano[2,3-c]acridin-7-one
Standard InChI InChI=1S/C20H19NO3/c1-20(2)10-9-13-15(24-20)11-16(23-4)17-18(13)21(3)14-8-6-5-7-12(14)19(17)22/h5-11H,1-4H3
Standard InChI Key SMPZPKRDRQOOHT-UHFFFAOYSA-N
SMILES CC1(C=CC2=C3C(=C(C=C2O1)OC)C(=O)C4=CC=CC=C4N3C)C
Canonical SMILES CC1(C=CC2=C3C(=C(C=C2O1)OC)C(=O)C4=CC=CC=C4N3C)C
Colorform Yellow needles from ethanol
Melting Point 347 to 349 °F (NTP, 1992)
175-176 °C

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator